1-(1-Aminobutan-2-YL)-3-methylcyclohexan-1-OL

Specification

• Molecular Formula: C11H23NO
• Molecular Weight: 185.31 g/mol
• IUPAC Name: 1-(1-aminobutan-2-yl)-3-methylcyclohexan-1-ol
• Standard InChI: InChI=1S/C11H23NO/c1-3-10(8-12)11(13)6-4-5-9(2)7-11/h9-10,13H,3-8,12H2,1-2H3
• Standard InChI Key: IWCHUZPVSZIRLZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CN)C1(CCCC(C1)C)O

Introduction

Structural and Molecular Characteristics

1-(1-Aminobutan-2-YL)-3-methylcyclohexan-1-OL belongs to the amino alcohol class, featuring both amine (-NH2) and hydroxyl (-OH) functional groups. Its molecular formula is C11H23NO, with a molecular weight of 185.31 g/mol. The cyclohexane ring adopts a chair conformation, minimizing steric strain, while the aminobutan-2-yl substituent introduces stereochemical complexity. The methyl group at the 3-position further influences the compound’s electronic and steric profile, impacting its reactivity and interaction with biological targets.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C11H23NO
Molecular Weight	185.31 g/mol
Functional Groups	Amine, Alcohol
Stereochemical Features	Chiral centers at C1 and C2

Synthesis Methods

Laboratory-Scale Synthesis

The synthesis of 1-(1-Aminobutan-2-YL)-3-methylcyclohexan-1-OL typically involves a reductive amination strategy. Cyclohexanone reacts with 2-aminobutane in the presence of a reducing agent such as sodium cyanoborohydride (NaBH3CN) or hydrogen gas with a palladium catalyst. The reaction proceeds via the formation of an imine intermediate, which is subsequently reduced to the secondary amine. Solvents like methanol or ethanol are employed to facilitate the reaction, and yields are optimized by controlling temperature (40–60°C) and pH (6–7).

Industrial Production

Industrial-scale synthesis emphasizes cost efficiency and purity. Continuous-flow reactors are utilized to enhance reaction control and scalability. Post-synthesis purification involves fractional distillation or column chromatography to achieve >95% purity. Recent advances in enzymatic catalysis have also been explored, leveraging lipases or transaminases to improve stereoselectivity and reduce waste.

Chemical Reactivity and Functionalization

Oxidation Reactions

The hydroxyl group undergoes oxidation with agents like potassium permanganate (KMnO4) or Jones reagent (CrO3/H2SO4) to yield ketones or carboxylic acids. For example, oxidation at the cyclohexanol moiety produces 3-methylcyclohexanone, a precursor in fragrance synthesis.

Reduction Pathways

Selective reduction of the amine group using lithium aluminum hydride (LiAlH4) converts secondary amines to primary amines, enabling further functionalization. Conversely, the hydroxyl group can be reduced to a methylene group via Barton-McCombie deoxygenation, altering the compound’s hydrophobicity.

Nucleophilic Substitution

The amine group participates in nucleophilic substitution reactions, forming quaternary ammonium salts when treated with alkyl halides. This property is exploited in synthesizing cationic surfactants or antimicrobial agents.

Industrial and Material Science Applications

Specialty Chemical Synthesis

The compound serves as a chiral building block in asymmetric synthesis. For instance, it is used to prepare enantiomerically pure β-amino alcohols, which are critical ligands in catalytic hydrogenation reactions.

Polymer Chemistry

Functionalization with acrylate groups yields UV-curable resins, applicable in 3D printing and coatings. These polymers exhibit enhanced thermal stability (decomposition temperature >250°C) and mechanical strength due to the rigid cyclohexane core.